4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-phenyl-4-propan-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H13N3S/c1-8(2)14-10(12-13-11(14)15)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,13,15)
• InChI Key: GYEMVRVUKFGVOL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NNC1=S)C2=CC=CC=C2
• Molecular Formula: C11H13N3S
• DSSTOX Substance ID: DTXSID90627624
• Molecular Weight: 219.31 g/mol
• CAS RN: 26029-09-4

Description

4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol is a chemical compound with the empirical formula C8H8N4S. It belongs to the class of 1,2,4-triazoles, which are heterocyclic compounds containing a 1,2,4-triazole moiety.

Synthesis Analysis

The synthesis of this compound and related compounds has been reported in several studies. The basic nucleus is typically prepared by cyclization of potassium dithiocarbazinate with hydrazine hydrate. The compound can then be subjected to addition reactions with different aldehydes to synthesize Schiff bases.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a 1,2,4-triazole ring substituted with an isopropyl group, a phenyl group, and a thiol group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 195 °C (dec.) (lit.) 211-215 °C (dec.). The compound has a molecular weight of 192.24.

Scientific Research Applications

Synthesis and Chemical Properties

• 4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol is synthesized through various chemical processes, demonstrating its potential in organic chemistry and material science. For example, Singh and Kandel (2013) synthesized a related compound, 4-(benzylideneamino)-5-phenyl -4H-1,2,4 – triazole-3-thiol, showcasing the compound's adaptability in creating diverse chemical structures (Singh & Kandel, 2013).

Corrosion Inhibition

• This compound has been explored for its potential in corrosion inhibition. Studies have demonstrated its effectiveness in preventing corrosion of metals in various acidic environments. For instance, Quraishi and Jamal (2002) found that related fatty acid triazoles are effective corrosion inhibitors for mild steel in hydrochloric and sulfuric acid solutions (Quraishi & Jamal, 2002).

Potential Biological Activities

• Various derivatives of 1,2,4-triazole, including compounds structurally similar to this compound, have been identified for their broad spectrum of biological activities. These include antimicrobial, antioxidant, anti-inflammatory, and potential anti-cancer properties, underscoring the compound's relevance in pharmacology and medicinal chemistry. Aksyonova-Seliuk et al. (2018) have synthesized and characterized derivatives of this compound, highlighting its versatility in producing biologically active substances (Aksyonova-Seliuk, Panasenko, & Knysh, 2018).

Applications in Material Science

• The compound's derivatives have also been explored for applications in material science, such as in the development of optical materials and dyes. The combination of aromatic heterocycles like thiophene with 1,2,4-triazole derivatives is a promising area, signifying the compound's potential in creating new materials with a wide range of activities (Khilkovets, 2021).

Antimicrobial and Antifungal Activities

• Compounds structurally related to this compound have shown significant antimicrobial and antifungal activities, making them candidates for further pharmacological research. Safonov and Panasenko (2022) synthesized and evaluated the antimicrobial and antifungal activities of similar triazole derivatives, adding to the compound's potential in developing new pharmacological agents (Safonov & Panasenko, 2022).

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazole derivatives, have been reported to exhibit a wide range of biological activities, including antimicrobial, antitubercular, and anticancer effects .

Mode of Action

It’s known that triazole derivatives can interact with various biological targets through different mechanisms, such as inhibiting key enzymes or interacting with cellular structures .

Biochemical Pathways

Triazole derivatives are known to interfere with various biochemical pathways, depending on their specific targets .

Pharmacokinetics

The solubility of similar compounds in organic solvents suggests that they may have good bioavailability .

Result of Action

Similar compounds have been reported to exhibit antimicrobial, antitubercular, and anticancer effects, suggesting that they may have a broad range of cellular impacts .

Action Environment

The action of 4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and stability, potentially impacting its efficacy .